Cas no 171202-09-8 (Octanoic acid, 2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]-)

• Product name: Octanoic acid, 2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]-
• CAS No: 171202-09-8
• MF: C₂₀H₂₈N₂O₄S
• MW: 392.51232
• CID: 1358607
• PubChem ID: 19433701

Octanoic acid, 2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]-
• 2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]octanoic acid
• 2-((5-(Dimethylamino)naphthalene)-1-sulfonamido)octanoic acid
• SCHEMBL5052275
• 2-{[5-(Dimethylamino)naphthalene-1-sulfonyl]amino}octanoic acid
• 171202-09-8
• DTXSID10598802

• Inchi： InChI=1S/C20H28N2O4S/c1-4-5-6-7-12-17(20(23)24)21-27(25,26)19-14-9-10-15-16(19)11-8-13-18(15)22(2)3/h8-11,13-14,17,21H,4-7,12H2,1-3H3,(H,23,24)
• InChI Key： PQXZMYFVSPDKSA-UHFFFAOYSA-N
• SMILES： CCCCCCC(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C

Computed Properties

• Exact Mass: 392.17714
• Monoisotopic Mass: 392.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 86.71